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Cat. No.: B1359871

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Chlorophthalimide, with the CAS Number 3481-09-2, is a versatile and reactive organic
compound widely utilized in synthetic organic chemistry.[1][2][3] It serves as a key reagent for
chlorination and oxidation reactions, making it an invaluable tool in the synthesis of complex
molecules, particularly in the pharmaceutical and agrochemical industries.[1][2][3] This
technical guide provides an in-depth overview of N-Chlorophthalimide, covering its properties,
synthesis, applications, and safety considerations.

Physicochemical Properties

N-Chlorophthalimide is a white to off-white crystalline powder.[1][2][3] Its fundamental
physical and chemical properties are crucial for designing reaction protocols and ensuring
proper handling and storage.
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Property Value Source(s)

CAS Number 3481-09-2 [11[2][3][41[5]16]

Molecular Formula CsHaCINO2 [L12][3][4][5][6]

Molecular Weight 181.58 g/mol [L121131[41[5]16]

Appearance White to off-white crystalline G
powder

Melting Point 184-198 °C (2121311415107

Boiling Point 315.1 £ 25.0 °C (Predicted) 41071

Density 1.56 + 0.1 g/cm3 (Predicted) (11041071

Purity > 95% (HPLC) [1]

2-Chloroisoindoline-1,3-dione,
Synonyms - [1](2][4]
NCP, Chlorophthalimide

Safety and Hazard Information

N-Chlorophthalimide is classified as an irritant and requires careful handling.
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Hazard Identification

GHS Classification

Precautionary Statements

Pictogram

GHSO07 (Exclamation Mark)[4]

P261, P264, P271, P280,
P302+P352,
P305+P351+P338[4][5][6][8]

Signal Word

Warning[4][5][6][8]

Hazard Statements

H315: Causes skin irritation[5]
[6][8][9]H319: Causes serious
eye irritation[5][6][8][9]H335:
May cause respiratory
irritation[5][6][8][9]

Hazard Codes

Xi (Irritant)[4][7]

Risk Statements

36/37/38: Irritating to eyes,

respiratory system and skin[4]

[7]

Safety Statements

26: In case of contact with
eyes, rinse immediately with
plenty of water and seek
medical advice.36: Wear

suitable protective clothing.[4]

[7]

Experimental Protocols: Synthesis of N-
Chlorophthalimide

Several methods exist for the synthesis of N-Chlorophthalimide. A common and effective

laboratory-scale preparation involves the chlorination of an alkali metal salt of phthalimide.

Method 1: Chlorination of Potassium Phthalimide

This process involves the reaction of potassium phthalimide with chlorine gas in a non-aqueous

solvent.

Materials:
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e Potassium phthalimide

o Carbon tetrachloride (or another suitable halogenated aliphatic hydrocarbon like methylene
chloride)[10][11]

e Chlorine gas

Procedure:

Saturate 100 mL of carbon tetrachloride with chlorine gas at a temperature of 0-5 °C.[10]

 To this solution, add 5 grams (27 mmoles) of potassium phthalimide. This will form a yellow-
green suspension.[10]

 Allow the suspension to warm to room temperature and stir for 60-90 minutes.[10]

e Remove the solvent in vacuo. A white solid will remain.

o Add approximately 100 mL of water to the solid residue.

« Filter the mixture to collect the solid product.

e Wash the collected solid with water and dry it under a vacuum to yield N-
Chlorophthalimide.[10]

The reaction is equimolar, meaning one mole of chlorine is consumed for each mole of the
alkali metal salt of phthalimide.[11] The N-chlorophthalimide product dissolves in the reaction
mixture, while the byproduct, potassium chloride, precipitates out.[11]

Method 2: Using t-Butyl Hypochlorite

N-Chlorophthalimide can also be synthesized by reacting phthalimide with t-butyl hypochlorite
in the presence of water and t-butyl alcohol.[5][8]
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Caption: General workflow for the synthesis of N-Chlorophthalimide.

Applications in Organic Synthesis

N-Chlorophthalimide is a valuable reagent due to its ability to act as a source of "positive
chlorine."[11] This reactivity makes it a key component in various synthetic transformations.

1. Chlorinating Agent: N-Chlorophthalimide is widely used to introduce chlorine atoms into
organic molecules. It is considered a mild and efficient chlorinating reagent, particularly in
reactions such as the Gassman ortho-alkylation of aromatic amines for the synthesis of 3-
(methylthio)oxindoles.[5][8]

2. Oxidizing Agent: In anhydrous acetic acid, N-Chlorophthalimide serves as a useful
oxidizing reagent for direct titrimetric analyses.[5][8]

3. Synthesis of Nitrogen-Containing Compounds: It is employed in the synthesis of a variety of
important organic structures, including:

a-amino acetals[4][5][12]

o-amino nitro compounds[4][5][12]

Vicinal diamines[4][5][12]

a,B-unsaturated vicinal haloamino nitro compounds[5]
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4. Pharmaceutical and Agrochemical Intermediates: Its role as a chlorinating and oxidizing
agent makes it a crucial intermediate in the production of pharmaceuticals and agrochemicals.
[1][3] For instance, it is involved in the production of Amikacin, an aminoglycoside antibiotic.[2]
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Caption: Reactivity and applications of N-Chlorophthalimide in synthesis.
Handling and Storage
Handling:
» Handle in accordance with good industrial hygiene and safety practices.[13]

o Use personal protective equipment, including gloves, eye shields, and a dust mask (type
N95 or equivalent).[5][6][8]

e Avoid dust formation and breathing in dust, vapors, mist, or gas.[13]
o Ensure adequate ventilation in the work area.[13]

» Wash hands thoroughly after handling.[13]
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Storage:
» Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed.

o The material is sensitive to moisture and should be stored under an inert gas (nitrogen or
argon) at 2-8°C.[4][13]

o Store locked up.[13]

In case of accidental exposure, follow standard first-aid measures. If inhaled, move the person
to fresh air.[13] In case of skin or eye contact, rinse thoroughly with plenty of water.[13] Seek
medical attention if irritation persists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. N-Chloro Phthalimide (=98%) | CAS 3481-09-2 | Bulk Supply for Global Markets
[papchemlifesciences.com]

e 3. nbinno.com [nbinno.com]

e 4. N-Chlorophthalimide | 3481-09-2 [chemicalbook.com]

e 5. N-Chlorophthalimide 96 3481-09-2 [sigmaaldrich.com]

e 6. N-Chlorophthalimide 96 3481-09-2 [sigmaaldrich.com]

e 7. chembk.com [chembk.com]

e 8. N-Chlorophthalimide 96 3481-09-2 [sigmaaldrich.com]

e 9. N-Chlorophthalimide | C8H4CINO2 | CID 18997 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 10. prepchem.com [prepchem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6265755.htm
https://www.chemicalbook.com/msds/n-chlorophthalimide.pdf
https://www.chemicalbook.com/msds/n-chlorophthalimide.pdf
https://www.chemicalbook.com/msds/n-chlorophthalimide.pdf
https://www.chemicalbook.com/msds/n-chlorophthalimide.pdf
https://www.benchchem.com/product/b1359871?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/37232
https://papchemlifesciences.com/n-chloro-phthalimide/
https://papchemlifesciences.com/n-chloro-phthalimide/
https://www.nbinno.com/article/other-organic-chemicals/n-chlorophthalimide-properties-synthesis-and-sourcing-for-your-chemical-needs-qb
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6265755.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/528218
https://www.sigmaaldrich.com/US/en/product/aldrich/528218
https://www.chembk.com/en/chem/N-CHLOROPHTHALIMIDE
https://www.sigmaaldrich.com/JP/ja/product/aldrich/528218
https://pubchem.ncbi.nlm.nih.gov/compound/N-Chlorophthalimide
https://prepchem.com/n-chlorophthalimide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. US4082766A - Process for preparing n-chlorophthalimide - Google Patents
[patents.google.com]

e 12. nbinno.com [nbinno.com]
e 13. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [N-Chlorophthalimide: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359871#n-chlorophthalimide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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